(E)-3-(furan-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H18N6O2/c24-17(8-5-13-4-3-11-25-13)18-12-16-20-19-14-6-7-15(21-23(14)16)22-9-1-2-10-22/h3-8,11H,1-2,9-10,12H2,(H,18,24)/b8-5+
• InChI Key: PTWIDNAXPRJYKW-VMPITWQZSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)C=CC4=CC=CO4)C=C2
• Isomeric SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)/C=C/C4=CC=CO4)C=C2
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol
• CAS No.: 2035004-07-8

Description

(E)-3-(furan-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide is a novel synthetic compound of significant interest in medicinal chemistry and pharmacological research. This molecule is architecturally complex, incorporating multiple privileged structures known for their biological relevance. Its core features a [1,2,4]triazolo[4,3-b]pyridazine scaffold, a bicyclic nitrogen-rich heterocycle often associated with diverse biological activities and found in various pharmacologically active agents. The compound is strategically functionalized with a pyrrolidin-1-yl group at the 6-position of the triazolopyridazine ring. The pyrrolidine ring is a widely used saturated scaffold in drug discovery that allows for efficient exploration of the pharmacophore space due to its sp 3 -hybridization and contribution to the stereochemistry of the molecule . This moiety is coupled via a methylene linker to an acrylamide group, which is further extended by an (E)-3-(furan-2-yl)acryloyl fragment. The furan ring is a common heteroaromatic unit present in many bioactive molecules. The conjugated acrylamide linker provides a planar, rigid structure that can be crucial for molecular recognition and binding to biological targets. While the specific biological profile of this compound requires empirical determination, its structure suggests potential as a key intermediate or a lead compound in the development of therapeutic agents. Researchers may explore its applicability in areas such as enzyme inhibition, receptor modulation, and cell signaling studies. The presence of the triazolopyridazine core, known for its hydrogen bonding capacity, alongside the conformationally flexible pyrrolidine and the planar furan-acrylamide system, makes this a versatile candidate for structure-activity relationship (SAR) studies in various drug discovery programs. Please Note: This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses. It is not for human or veterinary consumption.

Biological Activity

Chemical Structure and Properties

The compound features a complex structure comprising a furan moiety, a pyrrolidine ring, and a triazolo-pyridazine scaffold. Its molecular formula is C$_{17}$H$_{19}$N$_5$O, with a molecular weight of approximately 313.37 g/mol. The presence of multiple functional groups suggests potential interactions with various biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to (E)-3-(furan-2-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide . For instance, derivatives containing triazole and pyridazine rings have demonstrated cytotoxic effects against several cancer cell lines:

Compound	Cell Line	IC$_{50}$ (µM)	Reference
Compound A	HEPG2	1.18 ± 0.14
Compound B	MCF7	0.24
Compound C	PC-3	0.010

These studies indicate that modifications to the core structure can enhance anticancer efficacy.

The proposed mechanisms through which these compounds exert their biological effects include:

• Inhibition of Enzyme Activity : Certain derivatives have been shown to inhibit key enzymes involved in cancer progression, such as EGFR and Src kinases.
• Induction of Apoptosis : Compounds may trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Neuroprotective Effects

Research has also indicated that similar compounds may possess neuroprotective properties. For example:

• Pyrrolidine Derivatives : These compounds have been studied for their ability to protect neuronal cells from oxidative stress and apoptosis.

Antimicrobial Activity

Some derivatives have exhibited antimicrobial properties against various pathogens. The structure-activity relationship (SAR) studies suggest that modifications in the side chains can enhance antimicrobial efficacy.

Study 1: Anticancer Activity Evaluation

In a recent study, researchers synthesized several derivatives based on the triazolo-pyridazine scaffold and evaluated their anticancer activity against various cell lines. The most potent compound exhibited an IC$_{50}$ value significantly lower than standard chemotherapeutics, suggesting its potential as a lead compound for further development.

Study 2: Neuroprotective Mechanisms

Another investigation focused on the neuroprotective effects of related compounds in models of neurodegeneration. Results showed that these compounds could significantly reduce neuronal death caused by oxidative stress, indicating their potential use in treating neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with the target molecule, including acrylamide linkages, heterocyclic cores, or pyrrolidine substituents. Key differences in substituents and core systems are highlighted:

Compound Name / ID	Molecular Formula	Core Structure	Key Substituents	Biological Relevance (Inferred)
Target Compound	C₂₁H₂₁N₅O₂ (estimated)	Triazolo[4,3-b]pyridazine	(E)-furan-2-yl acrylamide, pyrrolidin-1-yl	Potential kinase inhibition
(R,E)-N-(1-(6-chloro-2-(4-(4-methylpiperazin-1-yl)phenyl)imidazo[4,5-b]pyridin-7-yl)pyrrolidin-3-yl)-2-cyano-3-(pyridin-3-yl)acrylamide (13m)	C₃₄H₃₄ClN₉O	Imidazo[4,5-b]pyridine	Chloro, methylpiperazine, cyano, pyridinyl	Kinase inhibitor (e.g., EGFR)
(S)-3-((4-(N-((E)-(3-methoxy-4-hydroxyphenyl)propenoyl)azyl)methyl)-1H-triazol-1-yl)methyl)-tetrahydro-β-carboline (6g)	C₂₅H₂₅N₅O₃	β-Carboline	Methoxy-hydroxyphenyl propenoyl, triazole	Anticancer activity
(Z)-3-(4-nitrophenyl)-N-propyl-2-[(E)-3-(p-tolyl)acrylamido]acrylamide (5012)	C₂₂H₂₂N₄O₄	Oxazolone-derived acrylamide	Nitrophenyl, p-tolyl, propylamine	Antifungal/antibacterial
N-(4-(8-amino-3-oxo-2-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-6-yl)phenyl)acrylamide (194)	C₂₁H₁₇N₇O₂	Triazolo[4,3-a]pyrazine	Phenyl, amino, acrylamide	Kinase modulation
N-(3-(2-(2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-oxobenzo[4,5]imidazo[1,2-a]pyrimidin-12(5H)-yl)phenyl)acrylamide (3e)	C₃₄H₃₄N₈O₃	Benzoimidazo[1,2-a]pyrimidine	Methoxy-methylpiperazine, acrylamide	Antiproliferative activity

Key Observations:

Core Heterocycles: The triazolo-pyridazine core in the target compound is distinct from imidazo-pyridines (13m) or β-carbolines (6g).

Substituent Effects : The (E)-furan-2-yl acrylamide group may confer π-π stacking capabilities, similar to the p-tolyl group in 5012 . Pyrrolidine substituents (target compound and 13m) enhance solubility and mimic natural ligands in kinase binding .

Biological Implications : Compounds with acrylamide moieties (e.g., 3e, 194) often exhibit covalent binding to cysteine residues in kinases, suggesting a plausible mechanism for the target compound .

Research Findings and Methodological Considerations

Similarity Assessment Methods

Structural similarity is commonly evaluated using molecular fingerprints (e.g., MACCS, Morgan) and Tanimoto/Dice coefficients . However, minor substituent changes (e.g., furan vs. phenyl) can drastically alter activity, as seen in "activity cliffs" .